3-O-Fucopyranosyl-2-acetamido-2-deoxyglucopyranose

Specification

• Description: 3-O-Fucopyranosyl-2-acetamido-2-deoxyglucopyranose, also known as 2-acetamido-2-deoxy-3-O-alpha-L-fucopyranosyl-D-glucose or fuc-1-3-glcnac, belongs to the class of organic compounds known as fatty acyl glycosides of mono- and disaccharides. Fatty acyl glycosides of mono- and disaccharides are compounds composed of a mono- or disaccharide moiety linked to one hydroxyl group of a fatty alcohol or of a phosphorylated alcohol (phosphoprenols), a hydroxy fatty acid or to one carboxyl group of a fatty acid (ester linkage) or to an amino alcohol. 3-O-Fucopyranosyl-2-acetamido-2-deoxyglucopyranose is soluble (in water) and a very weakly acidic compound (based on its pKa). 3-O-Fucopyranosyl-2-acetamido-2-deoxyglucopyranose has been primarily detected in urine. Within the cell, 3-O-fucopyranosyl-2-acetamido-2-deoxyglucopyranose is primarily located in the cytoplasm.
• CAS No.: 52630-68-9
• Molecular Formula: C₁₄H₂₅NO₁₀
• Molecular Weight: 367.35 g/mol
• IUPAC Name: N-[(2R,3R,4R,5R)-4,5,6-trihydroxy-1-oxo-3-[(2S,3S,4R,5S,6S)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxyhexan-2-yl]acetamide
• Standard InChI: InChI=1S/C14H25NO10/c1-5-9(20)11(22)12(23)14(24-5)25-13(10(21)8(19)4-17)7(3-16)15-6(2)18/h3,5,7-14,17,19-23H,4H2,1-2H3,(H,15,18)/t5-,7-,8+,9+,10+,11+,12-,13+,14-/m0/s1
• Standard InChI Key: YDWJUIXDZSJZHH-MYCHVAHWSA-N
• Isomeric SMILES: C[C@H]1[C@H]([C@H]([C@@H]([C@@H](O1)O[C@H]([C@H](C=O)NC(=O)C)[C@@H]([C@@H](CO)O)O)O)O)O
• SMILES: CC1C(C(C(C(O1)OC(C(C=O)NC(=O)C)C(C(CO)O)O)O)O)O
• Canonical SMILES: CC1C(C(C(C(O1)OC(C(C=O)NC(=O)C)C(C(CO)O)O)O)O)O